Cas no 272440-87-6 (Aquilegiolide; 6-Epimer, 4,5-dihydro, O-[3,4,5-trihydroxybenzoyl-(→6)-β-D-glucopyranoside])
272440-87-6 structure
Product Name:Aquilegiolide; 6-Epimer, 4,5-dihydro, O-[3,4,5-trihydroxybenzoyl-(→6)-β-D-glucopyranoside]
CAS No:272440-87-6
MF:C21H24O12
MW:468.408067703247
CID:6656341
Update Time:2024-03-02
Aquilegiolide; 6-Epimer, 4,5-dihydro, O-[3,4,5-trihydroxybenzoyl-(→6)-β-D-glucopyranoside] Chemical and Physical Properties
Names and Identifiers
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- (+)-Glochidionolactone D
- Aquilegiolide; 6-Epimer, 4,5-dihydro, O-[3,4,5-trihydroxybenzoyl-(→6)-β-D-glucopyranoside]
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- Inchi: 1S/C21H24O12/c22-11-3-9(4-12(23)16(11)25)20(29)30-7-14-17(26)18(27)19(28)21(33-14)31-10-2-1-8-5-15(24)32-13(8)6-10/h3-5,10,13-14,17-19,21-23,25-28H,1-2,6-7H2
- InChI Key: GAKDFFTYXPWKQR-UHFFFAOYSA-N
- SMILES: OC1C(O)C(O)C(OC2CC3C(=CC(O3)=O)CC2)OC1COC(C1C=C(O)C(O)=C(O)C=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 33
- XLogP3: -0.0950000000000001
Aquilegiolide; 6-Epimer, 4,5-dihydro, O-[3,4,5-trihydroxybenzoyl-(→6)-β-D-glucopyranoside] Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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